
Flutianil: An In-depth Technical Guide on its
Impact on Non-Target Organisms

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Flutianil

Cat. No.: B1673491 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Flutianil is a novel thiazolidine fungicide highly effective against powdery mildew. Its unique

mode of action, belonging to the Fungicide Resistance Action Committee (FRAC) Group U13,

involves the inhibition of haustorium formation in susceptible fungi, thereby preventing nutrient

uptake from the host plant.[1][2] Extensive toxicological studies have been conducted to

assess its potential impact on non-target organisms. The consensus from regulatory bodies

such as the U.S. Environmental Protection Agency (EPA) is that flutianil presents a low

ecological risk to a wide range of non-target species.[3] This technical guide provides a

comprehensive overview of the available data on flutianil's effects on non-target organisms,

detailed experimental methodologies based on standardized protocols, and visualizations of its

mode of action and the general workflow for ecotoxicological assessment.

Data Presentation: Ecotoxicological Profile of
Flutianil
The following tables summarize the quantitative data on the toxicity of flutianil to various non-

target organisms. The data is compiled from regulatory assessments and scientific databases.

Table 1: Effects on Terrestrial Organisms
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Organism Test Type Endpoint Value
Toxicity
Classification

Birds

Bobwhite Quail Acute Oral LD50 >2000 mg/kg bw
Practically Non-

toxic

Bobwhite Quail Dietary LC50 >5200 ppm
Practically Non-

toxic

Mallard Duck Dietary LC50 >5200 ppm
Practically Non-

toxic

Mammals

Rat Acute Oral LD50 >2000 mg/kg bw
Practically Non-

toxic[4]

Rat Acute Dermal LD50 >2000 mg/kg bw
Practically Non-

toxic[4]

Rat Acute Inhalation LC50 >5.0 mg/L
Practically Non-

toxic[4]

Terrestrial

Invertebrates

Honeybee (Apis

mellifera)

Acute Contact

(48h)
LD50 >40 µ g/bee [5]

Practically Non-

toxic

Honeybee (Apis

mellifera)
Acute Oral (48h) LD50 >40 µ g/bee [5]

Practically Non-

toxic

Earthworm

(Eisenia fetida)
Acute (14d) LC50 >1000 mg/kg soil

Practically Non-

toxic

Table 2: Effects on Aquatic Organisms
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Organism Test Type Endpoint Value (µg/L)
Toxicity
Classification

Fish

Rainbow Trout Acute (96h) LC50 >395[5]

Slightly to

Practically Non-

toxic

Bluegill Sunfish Acute (96h) LC50 >395

Slightly to

Practically Non-

toxic

Fathead Minnow Chronic NOAEC 2200[5]
Low Chronic

Risk

Aquatic

Invertebrates

Daphnia magna Acute (48h) EC50 475[5] Moderately Toxic

Daphnia magna Chronic (21d) NOAEC 7.1[5]
High Chronic

Risk

Aquatic Plants

Green Algae

(Selenastrum

capricornutum)

Growth Inhibition

(72h)
EC50 >137[5]

Practically Non-

toxic

Duckweed

(Lemna gibba)

Growth Inhibition

(7d)
EC50 >214[5]

Practically Non-

toxic

Experimental Protocols
Detailed experimental protocols for the key studies cited are based on internationally

recognized guidelines, primarily from the Organisation for Economic Co-operation and

Development (OECD).
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Avian Acute Oral Toxicity Test (based on OECD
Guideline 223)

Test Organism: Bobwhite quail (Colinus virginianus) is a commonly used species.

Test Substance Administration: The test substance, flutianil, is administered as a single oral

dose via gavage.

Dose Levels: A limit test is often conducted at a high dose level (e.g., 2000 mg/kg body

weight). If mortality occurs, a range-finding study is performed with at least three dose levels

to determine the approximate lethal dose, followed by a definitive test with at least five

geometrically spaced dose levels.

Observation Period: Birds are observed for at least 14 days.

Endpoints: The primary endpoint is mortality, used to calculate the LD50 (the dose lethal to

50% of the test population). Sublethal effects, such as changes in behavior, appearance, and

body weight, are also recorded.

Fish Early-life Stage Toxicity Test (based on OECD
Guideline 210)

Test Organism: Fathead minnow (Pimephales promelas) or other sensitive fish species.

Test Substance Exposure: Fertilized eggs are exposed to a range of flutianil concentrations

dissolved in water under flow-through or semi-static conditions.

Concentration Levels: A control and at least five test concentrations in a geometric series are

typically used.

Duration: The test continues through hatching and into the early larval stage, typically for 28

to 32 days post-hatch.

Endpoints: The primary endpoints are survival of embryos and larvae, and growth (length

and weight) of the surviving fish. The No-Observed-Adverse-Effect Concentration (NOAEC)

and the Lowest-Observed-Adverse-Effect Concentration (LOAEC) are determined.
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Daphnia magna Reproduction Test (based on OECD
Guideline 211)

Test Organism:Daphnia magna (a small freshwater crustacean).

Test Substance Exposure: Young female daphnids (<24 hours old) are exposed to a range of

flutianil concentrations in a semi-static or flow-through system.

Concentration Levels: A control and at least five test concentrations are used.

Duration: The test is conducted for 21 days.

Endpoints: The primary endpoint is the number of live offspring produced per parent animal.

Adult mortality and growth are also assessed. The EC50 for reproduction (the concentration

that causes a 50% reduction in offspring production) and the NOAEC are determined.

Honeybee Acute Contact and Oral Toxicity Test (based
on OECD Guidelines 214 and 213)

Test Organism: Adult worker honeybees (Apis mellifera).

Contact Toxicity (OECD 214): A single dose of flutianil, dissolved in a suitable solvent, is

applied topically to the dorsal thorax of each bee.

Oral Toxicity (OECD 213): Bees are fed a single dose of flutianil mixed into a sucrose

solution.

Dose Levels: A control and at least five dose levels are tested.

Observation Period: Bees are observed for 48 to 96 hours.

Endpoints: Mortality is the primary endpoint, used to calculate the LD50. Any abnormal

behavior is also recorded.

Earthworm Acute Toxicity Test (based on OECD
Guideline 207)
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Test Organism:Eisenia fetida (manure worm).

Test Substance Exposure: Adult earthworms are exposed to artificial soil treated with a range

of flutianil concentrations.

Concentration Levels: A control and at least five concentrations are tested.

Duration: The test duration is 14 days.

Endpoints: Mortality is assessed at 7 and 14 days to determine the LC50. Sublethal effects,

such as changes in body weight and behavior, are also noted.

Mandatory Visualizations
Signaling Pathway of Flutianil in Powdery Mildew
The primary mode of action of flutianil is the disruption of the haustorium, a specialized

structure that powdery mildew fungi use to absorb nutrients from the host plant's cells.

Flutianil's specific molecular target within this process is not yet fully elucidated, but it is known

to inhibit the function of the haustorium, leading to the starvation and death of the fungus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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